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Compound of Interest

Compound Name: Tetrafluoro-thalidomide

Cat. No.: B13516397

For Immediate Implementation: This guide provides critical safety and logistical information for
laboratory personnel handling Tetrafluoro-thalidomide. Adherence to these procedures is
mandatory to mitigate risks associated with this potent compound.

Tetrafluoro-thalidomide, a fluorinated analog of thalidomide, requires stringent handling
protocols due to its presumed teratogenic and cytotoxic properties. The following operational
and disposal plans are designed to ensure the safety of researchers and to maintain a secure
laboratory environment.

Hazard Identification and Quantitative Data

While a specific Occupational Exposure Limit (OEL) for Tetrafluoro-thalidomide has not been
established, it is prudent to handle it as a highly potent compound. Based on the known
reproductive toxicity of thalidomide and general guidelines for potent pharmaceuticals, an OEL
of less than 10 pg/m? should be targeted.[1][2]
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Parameter Value Source
Chemical Name 4-Fluoro-thalidomide [31141[5]
CAS Number 835616-60-9 [3114]
Molecular Formula C13HoFN20a4 [3][4]
Molecular Weight 276.22 g/mol [4]

Acute toxicity, oral (Category

4)[4], Skin corrosion/irritation

(Category 2)[4], Serious eye

o damage/eye irritation
GHS Hazard Classifications . MedChemExpress SDS[4]

(Category 2A)[4], Specific

target organ toxicity, single

exposure; Respiratory tract

irritation (Category 3)[4]

Estimated Occupational

o < 10 pg/ms3 (8-hour TWA) NIOSH Guidance[1][2]
Exposure Limit (OEL)

N Soluble in Water, DMF, DCM,
Solubility DMSO BroadPharm[3]

Operational Plan: Step-by-Step Handling
Procedures

A multi-layered approach to safety, encompassing engineering controls, administrative
procedures, and personal protective equipment (PPE), is required.

1. Engineering Controls:

o Containment: All handling of powdered Tetrafluoro-thalidomide must be conducted within a
certified Class Il Biological Safety Cabinet (BSC) or a containment isolator.[4] The work area
should be maintained under negative pressure relative to the surrounding laboratory.

» Ventilation: Ensure adequate ventilation in the laboratory. Exhaust from the containment area
should be HEPA-filtered.
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. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile) with the outer
pair having extended cuffs covering the lab coat sleeves. Change gloves immediately upon
contamination or every two hours.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric is
mandatory.

Eye Protection: ANSI Z87.1 certified safety glasses with side shields or a full-face shield
must be worn.[4]

Respiratory Protection: For operations with a high risk of aerosol generation, a NIOSH-
approved respirator (e.g., N95 or higher) is required.

. Weighing and Reconstitution:
Perform these operations within a containment ventilated enclosure or BSC.
Use dedicated, disposable weighing boats and spatulas.
For reconstitution, add solvent slowly to the powder to minimize aerosolization.
. Experimental Use:
Clearly label all containers with the compound name and appropriate hazard symbols.
Restrict access to the work area to authorized personnel only.

Emergency Procedures

» Skin Exposure: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water for at least 15 minutes. Seek medical attention.[4]

» Eye Exposure: Flush eyes with a gentle, steady stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-41547/Thalidomide-4-fluoride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-41547/Thalidomide-4-fluoride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-41547/Thalidomide-4-fluoride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13516397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

e Spill:
o Evacuate the immediate area and restrict access.
o Wearing appropriate PPE, cover the spill with an absorbent material.

o Gently collect the absorbed material and contaminated debris into a labeled, sealed
hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., a solution of water and
detergent), followed by a rinse with water. All cleaning materials must be disposed of as
hazardous waste.

Disposal Plan

All waste generated from the handling of Tetrafluoro-thalidomide is considered hazardous.

» Solid Waste: This includes contaminated gloves, gowns, weighing boats, and other
disposable materials. Collect in a dedicated, clearly labeled, and sealed hazardous waste
container.

» Liquid Waste: Collect all liquid waste containing Tetrafluoro-thalidomide in a sealed,
labeled, and chemical-resistant container.

o Sharps: Dispose of contaminated needles and other sharps in a designated sharps
container.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces with an
appropriate solvent. Collect all cleaning materials as hazardous waste.

» Final Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety (EHS) office in accordance with local, state, and federal
regulations.
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Workflow for Safe Handling of Tetrafluoro-
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Caption: Workflow for the safe handling of Tetrafluoro-thalidomide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tetrafluoro-thalidomide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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